Cas no 1696013-99-6 (2-(4,4-dimethylpentyl)cyclopentan-1-ol)

• Product Name: 2-(4,4-dimethylpentyl)cyclopentan-1-ol
• CAS No: 1696013-99-6
• MF: C₁₂H₂₄O
• MW: 184.318364143372
• CID: 6089126
• PubChem ID: 165591056
• Update Time: 2025-10-30

2-(4,4-dimethylpentyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4,4-dimethylpentyl)cyclopentan-1-ol
• 1696013-99-6
• EN300-1634498

• Inchi： 1S/C12H24O/c1-12(2,3)9-5-7-10-6-4-8-11(10)13/h10-11,13H,4-9H2,1-3H3
• InChI Key： UELJKICBCVOCID-UHFFFAOYSA-N
• SMILES： OC1CCCC1CCCC(C)(C)C

Computed Properties

• Exact Mass: 184.182715385g/mol
• Monoisotopic Mass: 184.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(4,4-dimethylpentyl)cyclopentan-1-ol

Comprehensive Overview of 2-(4,4-dimethylpentyl)cyclopentan-1-ol (CAS No. 1696013-99-6): Properties, Applications, and Industry Insights

2-(4,4-dimethylpentyl)cyclopentan-1-ol (CAS No. 1696013-99-6) is a specialized organic compound gaining attention in fragrance, pharmaceutical, and fine chemical industries. This cyclopentanol derivative features a unique branched alkyl chain (4,4-dimethylpentyl), contributing to its distinct physicochemical properties. With rising demand for sustainable and high-performance ingredients, this compound aligns with trends like green chemistry and bio-based materials, making it a subject of R&D focus.

The molecular structure of 2-(4,4-dimethylpentyl)cyclopentan-1-ol combines a cyclopentane ring with a hydroxyl group at position 1 and a bulky substituent at position 2. This configuration enhances its stability while offering versatility in chemical modifications. Researchers highlight its potential as a chiral building block in asymmetric synthesis, addressing growing needs in pharmaceutical intermediates and flavor enhancers. Its CAS registry (1696013-99-6) ensures precise identification in global supply chains.

In fragrance applications, 2-(4,4-dimethylpentyl)cyclopentan-1-ol exhibits woody-amber notes, fitting the trend for long-lasting perfumery ingredients. Perfumers value its low volatility and compatibility with modern vegan fragrance formulations. A 2023 market analysis noted increasing searches for "sustainable aroma chemicals" and "cyclopentanol derivatives", reflecting industry interest in such compounds.

From a synthetic perspective, this compound exemplifies advances in sterically hindered alcohol production. Patent literature describes optimized routes using catalytic hydrogenation or Grignard reactions, with emphasis on atom economy—a key metric in green chemistry initiatives. These methods align with ESG (Environmental, Social, and Governance) goals driving chemical innovation.

Thermodynamic studies reveal that 2-(4,4-dimethylpentyl)cyclopentan-1-ol has a melting point range of 45-48°C and boiling point of ~280°C (estimated). Its logP value (~3.2) suggests moderate lipophilicity, making it suitable for lipid-based formulations. These properties answer frequent queries about "cyclopentanol solubility" and "thermal stability of branched alcohols" in research forums.

Quality control of CAS No. 1696013-99-6 typically involves GC-MS and HPLC analysis, with purity standards exceeding 98% for premium applications. Regulatory status varies by region, but it currently falls outside REACH SVHC lists, supporting its adoption in cosmetic preservative systems and non-ionic surfactants.

Future prospects for this compound include exploration in biodegradable polymers and energy storage materials, areas generating substantial academic interest. As industries seek alternatives to petrochemical-derived substances, 2-(4,4-dimethylpentyl)cyclopentan-1-ol represents a promising candidate bridging performance and sustainability—a dual advantage frequently searched as "eco-functional chemicals" in scientific databases.